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Compound Name: omega-Conotoxin gvia

CAS No.: 92078-76-7

Cat. No.: B1627275

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity of ω-Conotoxin GVIA with

various ion channels. ω-Conotoxin GVIA, a peptide neurotoxin isolated from the venom of the

marine snail Conus geographus, is a potent and selective blocker of N-type (CaV2.2) voltage-

gated calcium channels.[1][2][3] Understanding its selectivity is crucial for its use as a

pharmacological tool in research and for its potential therapeutic applications.[1][3]

Performance Comparison: Selectivity of ω-
Conotoxin GVIA
ω-Conotoxin GVIA exhibits a high degree of selectivity for N-type voltage-gated calcium

channels.[1][3] Its interaction with other calcium channel subtypes and different ion channels is

significantly lower, establishing it as a specific N-type channel blocker.
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The following table summarizes the inhibitory effects of ω-Conotoxin GVIA on various voltage-

gated calcium channels. The data highlights the toxin's potent inhibition of N-type channels

compared to other channel subtypes.

Channel
Subtype

Toxin
Organism/Tiss
ue

IC50 Value Reference

N-type (CaV2.2)
ω-Conotoxin

GVIA

Rat cortical brain

slices (inhibition

of [3H]-

noradrenaline

release)

~2 nM [4]

N-type (CaV2.2)
ω-Conotoxin

GVIA
General 0.15 nM [2]

L-type
ω-Conotoxin

GVIA

Rat small

mesenteric

arteries

No effect at

concentrations

up to 10 µmol/L

[5]

L-type
ω-Conotoxin

GVIA

Rat aorta (K+-

induced

contraction)

No effect at

concentrations

as high as 1 µM

[4]

L-type
ω-Conotoxin

GVIA

Dorsal root

ganglion neurons
Persistent block [6]

T-type
ω-Conotoxin

GVIA

Dorsal root

ganglion neurons

Transient

inhibition
[6]

Note: The persistent block of L-type channels in dorsal root ganglion neurons reported in one

study[6] appears to be an exception, as most evidence points to a lack of significant L-type

channel activity.[4][5] The block of N-type channels by ω-conotoxins is voltage-dependent and

can be reversed by strong hyperpolarization.[7][8][9]

Signaling Pathway and Experimental Workflow
The primary mechanism of ω-Conotoxin GVIA is the blockade of N-type calcium channels,

which are predominantly located at presynaptic nerve terminals.[10] This blockade inhibits the
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influx of calcium ions, a critical step for the release of neurotransmitters.
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Figure 1: Signaling pathway illustrating the inhibitory action of ω-Conotoxin GVIA on
neurotransmitter release.

The following diagram outlines a typical experimental workflow for assessing the cross-

reactivity of ω-Conotoxin GVIA.
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Figure 2: A generalized experimental workflow for determining ion channel cross-reactivity.

Experimental Protocols
Detailed methodologies are essential for the accurate assessment of ω-Conotoxin GVIA's

cross-reactivity. Below are summaries of common experimental protocols.

Electrophysiology (Whole-Cell Patch-Clamp)
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This technique directly measures the ion flow through specific channels in the membrane of a

single cell.

Cell Preparation: Use cell lines (e.g., HEK293) stably or transiently expressing the specific

voltage-gated calcium channel subtype of interest (e.g., CaV2.2, CaV1.2, CaV2.1).

Alternatively, primary neurons known to express specific channel populations can be used.

Recording:

Establish a whole-cell patch-clamp configuration.

Use a recording solution containing a charge carrier (e.g., Ba²⁺) to enhance current

measurement and minimize calcium-dependent inactivation.

Apply voltage steps to elicit channel opening and record baseline currents.

Perfuse the cells with varying concentrations of ω-Conotoxin GVIA.

Record the currents in the presence of the toxin.

Data Analysis: Measure the peak current amplitude before and after toxin application. Plot

the percentage of current inhibition against the toxin concentration to determine the IC50

value. The voltage-dependence of the block can be assessed by applying the toxin at

different holding potentials.[7][8][9]

Radioligand Binding Assays
These assays measure the ability of a non-labeled compound (ω-Conotoxin GVIA) to displace

a radiolabeled ligand that specifically binds to the channel of interest.

Membrane Preparation: Prepare crude membrane fractions from tissues known to express

the target channels (e.g., chick or rat brain).[11]

Assay:

Incubate the membrane preparation with a radiolabeled ligand specific for the channel

being tested (e.g., [¹²⁵I]ω-Conotoxin GVIA for N-type channels, --INVALID-LINK---PN200-

110 for L-type channels).[4][11]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.jneurosci.org/content/17/9/3002
https://pubmed.ncbi.nlm.nih.gov/9096136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6573648/
https://pubmed.ncbi.nlm.nih.gov/7833350/
https://pubmed.ncbi.nlm.nih.gov/2570074/
https://pubmed.ncbi.nlm.nih.gov/7833350/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add increasing concentrations of unlabeled ω-Conotoxin GVIA.

Allow the binding to reach equilibrium.

Separate the bound and free radioligand by rapid filtration.

Quantify the radioactivity of the filter-bound membranes.

Data Analysis: The reduction in the binding of the radioligand in the presence of ω-Conotoxin

GVIA is used to calculate the inhibitory constant (Ki). The lack of displacement of an L-type

channel-specific radioligand by ω-Conotoxin GVIA indicates no significant binding to L-type

channels.[4]

Neurotransmitter Release Assays
This functional assay assesses the effect of the toxin on neurotransmitter release, which is

often mediated by N-type calcium channels.[4]

Tissue Preparation: Use brain slices (e.g., cortical) or synaptosomes pre-loaded with a

radiolabeled neurotransmitter (e.g., [³H]-noradrenaline).[4]

Experiment:

Stimulate neurotransmitter release using a depolarizing agent like potassium (K⁺).[4]

Perform the stimulation in the absence and presence of varying concentrations of ω-

Conotoxin GVIA.

Collect the superfusate and measure the amount of released radioactivity.

Data Analysis: Calculate the percentage of inhibition of neurotransmitter release at each

toxin concentration to determine the IC50 value.[4]

Conclusion
The available experimental data robustly supports the high selectivity of ω-Conotoxin GVIA for

N-type (CaV2.2) voltage-gated calcium channels. Its negligible effect on other ion channels at

concentrations that potently block N-type channels makes it an invaluable tool for dissecting
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the physiological roles of these specific channels in neuronal processes. Researchers and drug

development professionals can confidently utilize ω-Conotoxin GVIA to probe N-type channel

function and as a lead compound for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1627275/docs#a-comparative-guide-to-the-cross-
reactivity-of-conotoxin-gvia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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